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Compound of Interest

Compound Name: 3-Bromopyridine-2-carbonitrile

Cat. No.: B014651 Get Quote

Introduction

3-Bromopyridine-2-carbonitrile, with the confirmed IUPAC name of 3-bromopyridine-2-
carbonitrile, is a significant heterocyclic compound widely utilized in the fields of medicinal

chemistry and materials science.[1] Its chemical structure, featuring a pyridine ring

functionalized with both a bromo and a cyano group, makes it a versatile and valuable

intermediate for the synthesis of more complex molecules.[2] This guide provides an in-depth

overview of its chemical properties, detailed experimental protocols for its synthesis, and its

applications in research and drug development, tailored for researchers, scientists, and

professionals in the field.

Chemical and Physical Properties
3-Bromopyridine-2-carbonitrile is typically a white to pale brown crystalline powder.[3] Its key

physicochemical properties are summarized in the table below, providing essential data for

laboratory and industrial applications.
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Property Value Reference

IUPAC Name 3-bromopyridine-2-carbonitrile [1]

Synonyms
3-Bromo-2-cyanopyridine, 3-

bromopicolinonitrile
[3]

CAS Number 55758-02-6 [1][3][4]

Molecular Formula C₆H₃BrN₂ [2][4][5]

Molecular Weight 183.01 g/mol [4][5][6]

Appearance
White to pale brown powder or

crystalline powder
[2][3]

Melting Point 93-98 °C [3][4]

Boiling Point 120 °C / 4 mmHg [3]

Density (Predicted) 1.72 ± 0.1 g/cm³ [3]

Solubility
Soluble in Dichloromethane,

Ether, Ethyl Acetate, Methanol
[3]

InChIKey
HCOPIUVJCIZALB-

UHFFFAOYSA-N
[1][3][4]

SMILES Brc1cccnc1C#N [1][4]

Synthesis and Experimental Protocols
The synthesis of 3-Bromopyridine-2-carbonitrile is most commonly achieved through the

cyanation of 3-bromopyridine 1-oxide. This method is efficient and provides high yields of the

desired product.

Experimental Protocol: Cyanation of 3-Bromopyridine 1-
Oxide
This protocol outlines a common laboratory procedure for the synthesis of 3-Bromopyridine-2-
carbonitrile.[3][7]
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Materials:

3-Bromopyridine 1-oxide

Trimethylsilyl cyanide (TMSCN)

Triethylamine (TEA)

Acetonitrile (ACN), anhydrous

Saturated sodium bicarbonate solution or 3N sodium carbonate solution

Ethyl acetate or Dichloromethane

Anhydrous sodium sulfate

Hexane/ethyl acetate mixture for recrystallization

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and under a

nitrogen atmosphere, dissolve 3-bromopyridine 1-oxide (1 eq.) in anhydrous acetonitrile.

Reagent Addition: To the solution, add triethylamine (2 eq.) followed by the dropwise addition

of trimethylsilyl cyanide (3 eq.).

Reaction Conditions: Heat the reaction mixture to reflux (approximately 75-80 °C) and

maintain for 4 to 15 hours, monitoring the reaction progress by Thin Layer Chromatography

(TLC).[3][7]

Work-up: After the reaction is complete, cool the mixture to room temperature and

concentrate it under reduced pressure to remove the solvent.

Aqueous Wash: Pour the residue into a cold, saturated sodium bicarbonate or sodium

carbonate solution to quench any remaining reagents.[3][7]

Extraction: Extract the aqueous layer multiple times with an organic solvent such as ethyl

acetate or dichloromethane.[3][7]
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Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude solid by recrystallization from a hexane/ethyl acetate mixture or

by column chromatography to obtain pure 3-Bromopyridine-2-carbonitrile as a white solid.

[3] Reported yields for this process are typically high, ranging from 79% to 89%.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b014651?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6222666.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6222666.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants & Conditions

Work-up & Purification

3-Bromopyridine 1-oxide

Heat / Reflux (4-15h)

Trimethylsilyl Cyanide Triethylamine Acetonitrile

Concentration

Aqueous Wash (NaHCO₃)

Extraction (EtOAc)

Drying (Na₂SO₄)

Final Concentration

Purification
(Recrystallization)

3-Bromopyridine-2-carbonitrile
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Chemical Transformations

End Applications

3-Bromopyridine-2-carbonitrile

Cross-Coupling
Reactions

Functional Group
Interconversion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b014651#iupac-name-for-3-bromopyridine-2-
carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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